Cas no 1448051-41-9 (5-chloro-2-methoxy-N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}benzamide)

• Product Name: 5-chloro-2-methoxy-N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}benzamide
• CAS No: 1448051-41-9
• MF: C₁₄H₁₃ClF₃N₃O₂
• MW: 347.72013258934
• CID: 6007622
• PubChem ID: 71808028
• Update Time: 2025-10-30

5-chloro-2-methoxy-N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-methoxy-N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}benzamide
• 5-chloro-2-methoxy-N-[2-[3-(trifluoromethyl)pyrazol-1-yl]ethyl]benzamide
• 5-chloro-2-methoxy-N-{2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethyl}benzamide
• F6439-4730
• 1448051-41-9
• 5-chloro-2-methoxy-N-(2-(3-(trifluoromethyl)-1H-pyrazol-1-yl)ethyl)benzamide
• AKOS024562519

• Inchi： 1S/C14H13ClF3N3O2/c1-23-11-3-2-9(15)8-10(11)13(22)19-5-7-21-6-4-12(20-21)14(16,17)18/h2-4,6,8H,5,7H2,1H3,(H,19,22)
• InChI Key： ZRRCXBXGCQJQLK-UHFFFAOYSA-N
• SMILES： C(NCCN1C=CC(C(F)(F)F)=N1)(=O)C1=CC(Cl)=CC=C1OC

Computed Properties

• Exact Mass: 347.0648388g/mol
• Monoisotopic Mass: 347.0648388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 56.2Ų

Additional information on 5-chloro-2-methoxy-N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}benzamide

Introduction to 5-chloro-2-methoxy-N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}benzamide (CAS No. 1448051-41-9)

5-chloro-2-methoxy-N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}benzamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1448051-41-9, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structural features of this molecule, particularly its 5-chloro and 2-methoxy substituents, as well as its complex N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}benzamide moiety, contribute to its unique chemical properties and potential therapeutic applications.

The benzamide core of this compound is a well-known pharmacophore that is frequently encountered in the development of drugs targeting various diseases. The presence of a trifluoromethyl group in the pyrazole ring enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. Additionally, the 5-chloro and 2-methoxy groups introduce electronic and steric effects that can modulate the biological activity of the compound. These structural elements collectively contribute to the compound's potential as a lead molecule in drug discovery.

In recent years, there has been a growing interest in developing novel therapeutic agents that target inflammatory and immunological pathways. The pyrazole scaffold, which is present in this compound, has been extensively studied for its ability to interact with various biological targets. Specifically, pyrazole derivatives have shown promise in inhibiting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response. The introduction of a trifluoromethyl group into the pyrazole ring further enhances its binding affinity to these enzymes, making it a valuable candidate for developing anti-inflammatory drugs.

The benzamide moiety in 5-chloro-2-methoxy-N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}benzamide also plays a crucial role in its biological activity. Benzamides are known to exhibit a wide range of pharmacological effects, including anticonvulsant, analgesic, and anti-inflammatory properties. The specific arrangement of the substituents on the benzamide ring influences its interactions with biological targets, thereby modulating its therapeutic potential. This compound's unique structure suggests that it may interact with multiple targets simultaneously, leading to synergistic effects that could enhance its efficacy as a therapeutic agent.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and affinity of small molecules to biological targets with high accuracy. These computational tools have been instrumental in identifying potential drug candidates like 5-chloro-2-methoxy-N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}benzamide. By leveraging these technologies, researchers can optimize the structure of the compound to improve its pharmacokinetic properties and reduce potential side effects. This approach has significantly accelerated the drug discovery process and has led to the identification of several promising candidates for further development.

The synthesis of 5-chloro-2-methoxy-N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}benzamide involves multiple steps that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, has made it possible to construct complex molecular frameworks efficiently. These synthetic strategies have been refined over the years and are now routinely employed in pharmaceutical research laboratories worldwide.

The biological evaluation of this compound has revealed several interesting findings. In vitro studies have demonstrated that 5-chloro-2-methoxy-N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}benzamide exhibits significant inhibitory activity against various enzymes involved in inflammation and pain pathways. For instance, preliminary data suggest that it may inhibit COX enzymes more effectively than nonsteroidal anti-inflammatory drugs (NSAIDs), which are commonly used for treating inflammation and pain. Additionally, this compound has shown potential in modulating immune responses by interacting with receptors and enzymes involved in immune cell signaling.

The potential therapeutic applications of 5-chloro-2-methoxy-N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}benzamide are broad and span across multiple disease areas. Given its anti-inflammatory properties, it may be useful in treating conditions such as rheumatoid arthritis, inflammatory bowel disease, and asthma. Furthermore, its ability to modulate immune responses suggests that it could be beneficial in managing autoimmune diseases such as multiple sclerosis and lupus. Additionally, this compound's structural features make it a promising candidate for developing drugs targeting neurological disorders such as Alzheimer's disease and Parkinson's disease.

The development of novel drug candidates like 5-chloro-2-methoxy-N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}benzamide relies heavily on collaboration between academic researchers, pharmaceutical companies, and regulatory agencies. The integration of cutting-edge technologies such as high-throughput screening (HTS), genomics, and proteomics has significantly enhanced our ability to identify new drug targets and develop effective therapeutics. As our understanding of disease mechanisms continues to evolve, so does our capacity to design molecules that can precisely modulate these pathways.

In conclusion, 5-chloro-2-methoxy-N-{2-3-(trifluoromethyl)-1H-pyrazol-1-yethyl}benzamide (CAS No. 1448051-41) is a structurally complex organic compound with significant potential as a therapeutic agent. Its unique combination of structural features makes it an attractive candidate for further development in pharmaceutical research. With continued advancements in synthetic chemistry and computational biology, this compound holds promise for addressing various diseases affecting human health.